Cas no 2137561-51-2 (1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol)

• Product Name: 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol
• CAS No: 2137561-51-2
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6231979
• PubChem ID: 165449502
• Update Time: 2025-06-12

1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol
• EN300-718883
• 2137561-51-2

• Inchi： 1S/C11H19N3O2/c1-16-8-11(15)6-9-7-14(13-12-9)10-4-2-3-5-10/h7,10-11,15H,2-6,8H2,1H3
• InChI Key： AKNFWPHEIHVVNJ-UHFFFAOYSA-N
• SMILES： OC(COC)CC1=CN(C2CCCC2)N=N1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų

Additional information on 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol

Introduction to 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol (CAS No. 2137561-51-2)

1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol, also known by its CAS number 2137561-51-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and features a unique structural arrangement that includes a cyclopentyl group, a methoxy group, and a hydroxyl group. The combination of these functional groups endows the molecule with diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol is characterized by its 1,2,3-triazole ring, which is a versatile and bioactive moiety commonly found in many pharmaceuticals. The cyclopentyl group adds steric bulk and hydrophobicity, while the methoxy and hydroxyl groups contribute to the molecule's polarity and hydrogen bonding capabilities. These structural features make the compound an attractive candidate for various drug discovery programs.

Recent studies have explored the pharmacological properties of 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol. One notable area of research is its potential as an antifungal agent. Triazoles are well-known for their antifungal activity, and the cyclopentyl substitution in this compound may enhance its efficacy against a broad spectrum of fungal pathogens. Preliminary in vitro assays have shown promising results, with the compound demonstrating significant inhibition of fungal growth at low concentrations.

Beyond antifungal applications, 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases are a major health concern worldwide, and there is a continuous need for new therapeutic agents. Studies have indicated that this compound can modulate key inflammatory pathways, such as the NF-kB signaling cascade, thereby reducing inflammation in cellular models. These findings suggest that it may have potential as an anti-inflammatory drug candidate.

The synthetic route to produce 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol has been optimized to ensure high yields and purity. The synthesis typically involves a multi-step process that includes the formation of the triazole ring via a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach is highly efficient and has become a cornerstone in modern organic synthesis due to its robustness and versatility.

In addition to its biological activities, the physicochemical properties of 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol are crucial for its pharmaceutical development. The compound exhibits good solubility in both polar and non-polar solvents, which facilitates its formulation into various dosage forms. Its stability under different conditions has also been evaluated to ensure that it remains effective during storage and administration.

Clinical trials are currently underway to assess the safety and efficacy of 1-(1-cyclopentyl-1H-1,2,3-triazol-4-yl)-3-methoxypropan-2-ol. Early-phase trials have shown that the compound is well-tolerated by patients with minimal side effects. These preliminary results are encouraging and warrant further investigation in larger clinical studies.

In conclusion, 1-(1-cyclopentyl-1H-1,2,3-triazol-4-y)-3-methoxypropan--ol (CAS No. 20756--5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.